Cas no 2580209-84-1 (({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers)

• Product Name: ({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers
• CAS No: 2580209-84-1
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• MDL: MFCD33020174
• CID: 5660916
• PubChem ID: 155858611
• Update Time: 2025-08-05

({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-Dimethyl-2-bicyclo[2.2.1]heptanyl)-N-methylmethanamine;hydrochloride
• 2580209-84-1
• ({3,3-dimethylbicyclo[2.2.1]heptan-2-yl}methyl)(methyl)amine hydrochloride
• EN300-27703359
• ({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers

• MDL： MFCD33020174
• Inchi： 1S/C11H21N.ClH/c1-11(2)9-5-4-8(6-9)10(11)7-12-3;/h8-10,12H,4-7H2,1-3H3;1H
• InChI Key： UWJJKBHXHVKENX-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1C2CCC(C2)C1(C)C

Computed Properties

• Exact Mass: 203.1440774g/mol
• Monoisotopic Mass: 203.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on ({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers

Introduction to ({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers (CAS No. 2580209-84-1)

{3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers (CAS No. 2580209-84-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This mixture of diastereomers is a complex organic molecule with a unique structural framework that has potential applications in various biochemical and medicinal contexts.

The compound's structure consists of a bicyclic backbone with substituents that contribute to its distinct chemical properties. The presence of {dimethylbicyclo2.2.1heptan-2-yl}methyl and {methyl}amine groups in its molecular formula imparts specific reactivity and interaction capabilities, making it a valuable candidate for further investigation in drug design and synthesis.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or building blocks for more complex pharmaceutical agents. The unique stereochemistry of this mixture of diastereomers makes it particularly intriguing for researchers exploring the relationships between molecular structure and biological activity.

One of the most compelling aspects of {CAS No. 2580209-84-1} is its potential role in the synthesis of bioactive molecules. The compound's structural features allow it to participate in various chemical reactions, including nucleophilic substitutions and eliminations, which are common in organic synthesis. These reactions can be harnessed to create more intricate molecular architectures with tailored pharmacological properties.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic profiles of derivatives derived from this compound. The {bicyclo2.2.1heptan-2-yl}methyl group, in particular, has been identified as a key structural element that can influence the metabolic stability and binding affinity of drug candidates. By studying this mixture of diastereomers, researchers aim to gain insights into how stereochemistry influences drug efficacy and safety.

The pharmaceutical industry is increasingly leveraging advanced computational methods to predict the behavior of complex molecules like {CAS No. 2580209-84-1}. These computational tools help in designing experiments more efficiently and can provide valuable insights into the potential interactions between this compound and biological targets. Such simulations are crucial for optimizing synthetic routes and minimizing trial-and-error approaches in drug discovery.

Moreover, the mixture of diastereomers presents an opportunity to study enantioselective synthesis and resolution techniques. Enantiomers, despite having identical physical properties except for their optical activity, can exhibit vastly different biological responses. Understanding how to manipulate and isolate specific diastereomers can lead to the development of more effective and targeted therapies.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science, particularly in the development of chiral catalysts and ligands that can facilitate asymmetric synthesis—a process critical for producing enantiomerically pure compounds used in various industries.

As research continues to evolve, the demand for high-quality intermediates like {CAS No. 2580209-84-1} is expected to rise. The ability to produce such compounds with high purity and yield is essential for ensuring the success of downstream applications in drug development and industrial processes.

In conclusion, ({3,3-dimethylbicyclo2.2.1heptan-2-yl}methyl)(methyl)amine hydrochloride, Mixture of diastereomers (CAS No. 2580209-84-1) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a compelling subject for further investigation, offering potential breakthroughs in drug design and material science.